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Compound of Interest

Compound Name: Apigravin

Cat. No.: B12404473 Get Quote

This document addresses the request for a comprehensive technical guide on the biosynthetic

pathway of Apigravin. Following a thorough review of available scientific literature, it has been

determined that the complete biosynthetic pathway for Apigravin has not yet been elucidated.

While the compound itself is known and has been isolated from natural sources, the specific

enzymatic steps leading to its formation in plants are not documented in publicly accessible

databases or research papers.

Introduction to Apigravin
Apigravin is a naturally occurring hydroxycoumarin, a class of secondary metabolites found in

various plants.[1] It has been identified in species such as wild celery (Apium graveolens).[2][3]

The compound is characterized by a 7-hydroxy-8-methoxy-6-(3-methylbut-2-enyl)chromen-2-

one structure.[1]

Current State of Knowledge on Biosynthesis
As of the date of this report, specific details regarding the biosynthetic pathway of Apigravin
are not available in the scientific literature.[2] General biosynthetic pathways for coumarins, the

broader class of compounds to which Apigravin belongs, are understood to originate from the

shikimate pathway. However, the specific enzymes and intermediate steps that lead to the

unique structure of Apigravin have not been characterized.

The NP Classifier for Apigravin suggests a biosynthetic origin from shikimates and

phenylpropanoids, which is consistent with the general pathway for coumarin biosynthesis.[3]
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Physicochemical Properties of Apigravin
While biosynthetic data is lacking, physicochemical information for Apigravin has been

documented. A summary of these properties is provided in the table below.

Property Value Source

Molecular Formula C₁₅H₁₆O₄ [1][2][4]

Molecular Weight 260.28 g/mol [1]

IUPAC Name

7-hydroxy-8-methoxy-6-(3-

methylbut-2-enyl)chromen-2-

one

[1]

CAS Number 72963-64-5 [1]

Physical Description Solid [1]

Melting Point 167 - 169 °C [1]

General Phenylpropanoid and Coumarin
Biosynthesis Pathway
Although the specific pathway for Apigravin is unknown, a generalized diagram for the

biosynthesis of coumarins from the phenylpropanoid pathway is presented below to provide

context. This diagram illustrates the initial steps that are likely shared with the biosynthesis of

Apigravin.
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Caption: Generalized biosynthesis of simple coumarins via the Phenylpropanoid Pathway.
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Conclusion and Future Research Directions
The biosynthetic pathway of Apigravin remains an uncharacterized area of plant biochemistry.

The absence of this information precludes the development of a detailed technical guide with

quantitative data and experimental protocols as requested.

Future research efforts would need to focus on:

Identification of Precursors: Isotopic labeling studies in Apium graveolens could help identify

the primary precursors to the Apigravin molecule.

Enzyme Discovery: Transcriptomic and proteomic analyses of Apigravin-producing plant

tissues could lead to the identification of candidate enzymes involved in its biosynthesis,

such as prenyltransferases and methyltransferases.

In Vitro Reconstitution: Once candidate enzymes are identified, their function could be

verified through in vitro assays with proposed substrates.

This document will be updated as new information regarding the Apigravin biosynthetic

pathway becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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